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Compound of Interest

Compound Name: 7,8,3'-Trihydroxyflavone

Cat. No.: B154275 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for 7,8,3'-Trihydroxyflavone, a flavone and potent TrkB agonist.[1][2]

While a specific Safety Data Sheet (SDS) for 7,8,3'-Trihydroxyflavone is not readily available,

the following recommendations are based on data for analogous flavonoid compounds and are

designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling 7,8,3'-
Trihydroxyflavone. The following table summarizes the recommended PPE.
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PPE Category Item Specification Rationale

Eye/Face Protection Safety Goggles

With side-shields,

conforming to EN 166

(EU) or NIOSH (US).

[3]

Protects eyes from

dust particles and

accidental splashes.

Skin Protection
Chemical-resistant

gloves

Tested according to

EN 374.[3] Nitrile

gloves are a suitable

option.

Prevents direct skin

contact with the

compound.

Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.[3]

Respiratory Protection Particulate Respirator

P1 (filters at least 80%

of airborne particles)

or equivalent.[3]

Necessary when

handling the powder

form to avoid

inhalation of dust.

Operational Plan: Handling Procedures
Safe handling is critical to minimize exposure and ensure a safe laboratory environment. The

following step-by-step procedures should be followed:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[3][4]

Assemble all necessary equipment and materials before handling the compound.

Put on all required personal protective equipment as detailed in the table above.[3]

Handling the Compound:

Avoid the formation of dust when handling the solid form.[3][5]

If weighing the powder, do so in a contained environment to minimize dust dispersion.[3]
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For dissolution, add the solvent to the compound slowly to avoid splashing. 7,8,3'-
Trihydroxyflavone is soluble in DMSO and DMF.

Spill Management:

In case of a spill, evacuate the area if necessary.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.[5]

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician.[5]

If inhaled: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[5]

If ingested: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[5]

Disposal Plan
Proper disposal of 7,8,3'-Trihydroxyflavone and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.[3]

Contaminated Materials (e.g., gloves, wipes)
Place in a sealed bag or container and dispose

of as chemical waste.[3]

Empty Containers

Rinse thoroughly with an appropriate solvent.

Dispose of the rinsed container as regular waste

or as directed by institutional policy. The rinsate

should be collected and disposed of as chemical

waste.[3]

Experimental Protocol Context
7,8,3'-Trihydroxyflavone is noted for its role as a TrkB agonist, demonstrating greater potency

than 7,8-dihydroxyflavone (7,8-DHF) in vitro.[1][2] Experimental protocols often involve its use

in cell culture to assess its effects on neuronal survival and signaling pathways. For instance,

primary cortical neurons might be treated with 7,8,3'-Trihydroxyflavone (e.g., at nanomolar

concentrations) to study the phosphorylation of TrkB and downstream effectors like Akt.[6][7]
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Caption: Workflow for the safe handling and disposal of 7,8,3'-Trihydroxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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